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Compound of Interest

Compound Name: Cholesteryl docosapentaenoate

Cat. No.: B15545955 Get Quote

An In-depth Technical Guide to Cholesteryl
Docosapentaenoate
This technical guide provides a comprehensive overview of the physical and chemical

properties of Cholesteryl docosapentaenoate, a significant cholesteryl ester. The information

is intended for researchers, scientists, and professionals in the field of drug development and

lipid research.

Core Physical and Chemical Properties
Cholesteryl docosapentaenoate is an ester formed from the condensation of a cholesterol

molecule and a docosapentaenoic acid (DPA) molecule. Its properties are influenced by both of

these constituent parts.

Quantitative Data Summary
The following table summarizes the key quantitative data for Cholesteryl
docosapentaenoate.
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Property Value Source

CAS Number 70110-49-5 [1][2]

Molecular Formula C49H78O2 [1][2][3]

Molecular Weight 699.14 g/mol [1][3][4]

Formula Weight 699.2 [2]

Purity ≥95% [2]

Solubility Chloroform: 10 mg/ml [2]

Storage Temperature -20°C [2]

Stability ≥ 2 years at -20°C [2]

Note: Specific experimental data for properties such as melting point, boiling point, and density

for Cholesteryl docosapentaenoate are not readily available in the surveyed literature. The

physical state of cholesteryl esters is complex and depends on the fatty acyl chain length and

degree of unsaturation[5][6].

Experimental Protocols
Detailed, step-by-step experimental protocols for the specific synthesis, purification, and

analysis of Cholesteryl docosapentaenoate are not extensively published. However, general

methods for the synthesis and analysis of cholesteryl esters and fatty acids can be adapted.

Synthesis of Cholesteryl Esters
A common method for the synthesis of cholesteryl esters involves the esterification of

cholesterol with a fatty acid. This can be achieved through various chemical synthesis routes,

often employing a catalyst. For instance, the synthesis of docosapentaenoic acid-enriched

diacylglycerols has been performed via enzymatic glycerolysis, a method that could potentially

be adapted for cholesteryl ester synthesis[7].

Lipid Extraction and Analysis
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Standard lipid extraction and analysis techniques are applicable to Cholesteryl
docosapentaenoate.

Lipid Extraction: A common method for extracting lipids from biological samples is the Bligh-

Dyer method, which uses a chloroform-methanol-water solvent system.

Thin-Layer Chromatography (TLC): TLC is a widely used technique for separating lipid classes.

For separating cholesteryl esters, a solvent system such as hexane:ether:acetic acid (80:20:3,

v/v/v) can be used[8].

Mass Spectrometry (MS): Mass spectrometry is a powerful tool for the identification and

quantification of lipids. Cholesteryl esters can be analyzed by various MS techniques, including

GC-MS and LC-MS.

Biological Significance and Signaling Pathways
Cholesteryl docosapentaenoate is a cholesterol ester, a class of lipids that play crucial roles

in lipid metabolism and transport. The biological activity is largely determined by its

components: cholesterol and docosapentaenoic acid (DPA).

Role of Cholesterol
Cholesterol is an essential structural component of animal cell membranes and a precursor for

the synthesis of steroid hormones, vitamin D, and bile acids. The synthesis of cholesterol is a

complex process that occurs primarily in the liver.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/29723787/
https://pubmed.ncbi.nlm.nih.gov/29723787/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4058467/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4058467/
https://www.benchchem.com/product/b15545955#physical-and-chemical-properties-of-cholesteryl-docosapentaenoate
https://www.benchchem.com/product/b15545955#physical-and-chemical-properties-of-cholesteryl-docosapentaenoate
https://www.benchchem.com/product/b15545955#physical-and-chemical-properties-of-cholesteryl-docosapentaenoate
https://www.benchchem.com/product/b15545955#physical-and-chemical-properties-of-cholesteryl-docosapentaenoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15545955?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

